Cas no 1903625-49-9 (3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine)

• Product Name: 3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine
• CAS No: 1903625-49-9
• MF: C₁₅H₁₃ClN₂O₂
• MW: 288.728922605515
• CID: 5834140
• PubChem ID: 92066255
• Update Time: 2025-08-05

3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine
• 3-{[1-(3-chlorobenzoyl)azetidin-3-yl]oxy}pyridine
• AKOS025331580
• F6360-9266
• (3-chlorophenyl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• (3-chlorophenyl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• 1903625-49-9

• Inchi： 1S/C15H13ClN2O2/c16-12-4-1-3-11(7-12)15(19)18-9-14(10-18)20-13-5-2-6-17-8-13/h1-8,14H,9-10H2
• InChI Key： WFRIDTXVHMVAFY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(N1CC(C1)OC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 288.0665554g/mol
• Monoisotopic Mass: 288.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine

3-{1-(3-Chlorobenzoyl)Azetidin-3-Yloxy}Pyridine: A Comprehensive Overview

The compound with CAS No. 1903625-49-9, known as 3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyridine ring with an azetidine moiety, making it a valuable subject for both academic research and industrial applications.

Pyridine derivatives have long been recognized for their versatility in organic synthesis and their potential as bioactive compounds. The presence of the pyridine ring in 3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine contributes to its aromatic stability and reactivity, making it a promising candidate for various chemical transformations. The azetidine ring, on the other hand, adds a cyclic amine structure that can participate in hydrogen bonding and other non-covalent interactions, further enhancing the compound's functional properties.

Recent studies have highlighted the potential of azetidine-containing compounds in drug design, particularly in the development of inhibitors for various enzymes and receptors. The chlorobenzoyl group attached to the azetidine ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to target proteins. This makes 3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine a compelling candidate for exploring new therapeutic agents.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the azetidine intermediate. The introduction of the chlorobenzoyl group is achieved through acylation reactions, followed by coupling with the pyridine derivative via nucleophilic substitution or similar mechanisms. The optimization of these steps is crucial to ensure high yields and purity, as well as to minimize side reactions that could lead to unwanted byproducts.

In terms of applications, pyridine-based compounds like this one are widely used in pharmaceuticals, agrochemicals, and materials science. For instance, they can serve as building blocks for constructing more complex molecules with enhanced bioavailability or selectivity. Additionally, their ability to form stable complexes with metal ions makes them useful in catalysis and coordination chemistry.

From an environmental standpoint, understanding the degradation pathways of azetidine-containing compounds is essential for assessing their ecological impact. Recent research has focused on evaluating their biodegradability under various conditions, such as aerobic and anaerobic environments. These studies are critical for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-{1-(3-chlorobenzoyl)azetidin-3-yloxy}pyridine represents a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, combined with the functional groups present, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in advancing modern chemistry.